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Compound of Interest

Compound Name: Piperonylic acid

Cat. No.: B046476 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Piperonylic acid, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to minimize risks and ensure a safe laboratory

environment.

Hazard Identification and Classification
Piperonylic acid is classified as a hazardous substance. It is crucial to be aware of its

potential health effects to ensure safe handling.[1] The primary hazards associated with

Piperonylic acid are summarized in the table below.

Hazard Classification GHS Category Description

Acute Oral Toxicity Category 4
Harmful if swallowed.[1][2][3]

[4]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.

Acute Inhalation Toxicity Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Irritation Category 1 / 2A
Causes serious eye

damage/irritation.

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.
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Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE plan is mandatory for all personnel handling Piperonylic acid. The

following table outlines the required equipment to prevent exposure.

Body Part Required PPE Standard/Specification

Eyes/Face

Safety goggles with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.

Hands
Chemical-resistant protective

gloves.
Inspect gloves prior to use.

Body
Impervious clothing or a lab

coat.

Appropriate protective clothing

to prevent skin exposure.

Respiratory

N95 (US) or P1 (EU EN 143)

dust mask for low-level

exposure. For higher

concentrations, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.

A respiratory protection

program meeting OSHA 29

CFR 1910.134 and ANSI

Z88.2 or European Standard

EN 149 must be followed.

Procedural Guidance for Handling
Adherence to the following step-by-step procedures is essential for the safe handling of

Piperonylic acid.

1. Engineering Controls and Preparation:

Always handle Piperonylic acid in a well-ventilated area, preferably within a chemical fume

hood.

Ensure that an eyewash station and a safety shower are readily accessible.
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Minimize dust generation and accumulation during handling.

2. Handling the Chemical:

Before use, consult the Safety Data Sheet (SDS) for Piperonylic acid.

Wear all required PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhaling dust or fumes.

Do not eat, drink, or smoke in the area where Piperonylic acid is handled.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed when not in use.

Store away from incompatible materials, such as strong oxidizing agents.

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Remove and wash contaminated clothing before reuse.

Physical and Chemical Properties
A summary of key quantitative data for Piperonylic acid is provided below.
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Property Value

CAS Number 94-53-1

Molecular Formula C₈H₆O₄

Molecular Weight 166.13 g/mol

Appearance Off-white to beige solid powder/crystals.

Melting Point 229 - 235 °C

Boiling Point 254.32 °C at 760 mmHg

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.

Disposal Plan
Proper disposal of Piperonylic acid and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Collect waste Piperonylic acid and contaminated materials (e.g., gloves, weighing paper) in

a suitable, clearly labeled, and closed container.

2. Spill Management:

In case of a spill, wear full PPE.

Prevent dust formation.

Carefully sweep or shovel the spilled solid material into a designated waste container for

disposal.

Clean the spill area thoroughly.

3. Disposal Method:

Dispose of the waste in accordance with all applicable local, state, and federal regulations.

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.

Do not allow the product to enter drains or waterways.

Contact a licensed professional waste disposal service for final disposal.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Piperonylic acid.
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Safe Handling and Disposal Workflow for Piperonylic Acid
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Caption: Workflow for Piperonylic Acid Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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